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Compound of Interest

Compound Name: GSK 3 Inhibitor IX

Cat. No.: B1676677

Researchers and drug development professionals handling GSK 3 Inhibitor IX, also known as
BIO (6-Bromoindirubin-3'-oxime), must adhere to strict disposal protocols to ensure laboratory
safety and environmental protection. This guide provides essential, step-by-step procedures for
the proper disposal of this potent and selective glycogen synthase kinase-3 (GSK-3) inhibitor.

Chemical and Physical Properties

A thorough understanding of the inhibitor's properties is foundational to its safe handling and

disposal.
Property Value
Synonyms 6-Bromoindirubin-3'-oxime, BIO
Molecular Formula C16H10BrNsO:2
Molecular Weight 356.2 g/mol
Appearance A crystalline solid
Solubility Soluble in DMSO (up to 7.1 mg/mL) and DMF

(up to 1.4 mg/mL)

Hazard Identification and Safety Precautions
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GSK 3 Inhibitor IX is a bioactive small molecule that requires careful handling. While specific
toxicity data may be limited, it is crucial to treat this compound with the appropriate precautions
for a research chemical.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling GSK 3 Inhibitor IX.

e Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse immediately and
thoroughly with water.

e Avoid Inhalation: Avoid breathing dust or aerosols. Handle in a well-ventilated area or with
appropriate respiratory protection.

 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.
Step-by-Step Disposal Procedure

Adherence to a standardized disposal workflow is critical for safety and compliance.
e Segregation of Waste:

o Solid Waste: Collect unused GSK 3 Inhibitor IX powder and any contaminated disposable
labware (e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous waste
container.

o Liquid Waste: Solutions containing GSK 3 Inhibitor IX should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not mix with other solvent
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

o Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a
designated sharps container.

» Waste Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste."
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o The label must include the full chemical name: "GSK 3 Inhibitor IX (6-Bromoindirubin-3'-
oxime)."

o Indicate the concentration and solvent if it is a liquid waste.

o Include the date the waste was first added to the container.

o Storage of Waste:

o Store waste containers in a designated, secure area away from general laboratory traffic.

o Ensure containers are sealed to prevent leaks or spills.

o Follow your institution's guidelines for the maximum allowable accumulation time for
hazardous waste.

e Arranging for Pickup and Disposal:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Do not attempt to dispose of GSK 3 Inhibitor IX down the drain or in the regular trash.
This is a violation of environmental regulations and can pose a significant hazard.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of GSK 3 Inhibitor IX.
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Caption: Disposal workflow for GSK 3 Inhibitor IX.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the
most accurate and up-to-date information. Your institution's Environmental Health and Safety
(EHS) office is the primary resource for any questions regarding chemical waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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